Cas no 2137142-52-8 ((1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine)

• Product Name: (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine
• CAS No: 2137142-52-8
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5998424
• PubChem ID: 165451301
• Update Time: 2025-07-21

(1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-744743
• 2137142-52-8
• (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine

• Inchi： 1S/C9H16N4O/c1-7(2)5-13-9(4-11-12-13)8(10)6-14-3/h4,8H,1,5-6,10H2,2-3H3/t8-/m1/s1
• InChI Key： WWUOYCOSXWOFKB-MRVPVSSYSA-N
• SMILES： O(C)C[C@H](C1=CN=NN1CC(=C)C)N

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66Ų

Additional information on (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine

Introduction to (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine and Its CAS No. 2137142-52-8

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. Among these, the compound with the CAS number 2137142-52-8 and the systematic name (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine has garnered significant attention due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, synthetic pathways, and the latest research findings that underscore its significance in modern drug discovery.

The molecular structure of (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine is characterized by a complex arrangement of functional groups, including an amine moiety, a methoxy group, and a triazolyl ring. The presence of these functional groups not only contributes to its diverse chemical reactivity but also opens up numerous possibilities for its application in medicinal chemistry. Specifically, the triazolyl ring is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of small-molecule drugs.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The compound in question has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. Its unique structural features make it a versatile building block for creating more complex pharmacophores that can interact with biological targets in novel ways. This has led to its exploration as a candidate for various therapeutic applications, including anti-inflammatory and anti-cancer agents.

The synthesis of (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazol-5-yl]ethan-1-amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. One of the key synthetic strategies involves the use of protected amine derivatives and triazole-forming precursors. The stereochemistry of the compound is particularly important, as the (1S) configuration at the chiral center can significantly influence its biological activity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve this configuration with high enantioselectivity.

The pharmacological profile of this compound has been a subject of intense investigation. Preclinical studies have demonstrated its potential as a modulator of various biological pathways. For instance, its interaction with enzymes and receptors has been explored for its anti-inflammatory properties. The methoxy group and the triazolyl ring contribute to its ability to bind selectively to target proteins, which is crucial for minimizing side effects associated with drug therapy.

One of the most exciting aspects of this compound is its potential application in oncology research. Recent studies have shown that it can inhibit the activity of certain kinases involved in cancer cell proliferation. The mechanism by which it exerts this effect appears to involve disruption of signaling pathways that are critical for tumor growth and survival. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The development of new drugs often involves a multi-disciplinary approach that integrates knowledge from chemistry, biology, and pharmacology. The compound with CAS number 2137142-52-8 exemplifies this interdisciplinary collaboration. Its synthesis requires expertise in organic chemistry, while its biological evaluation necessitates a deep understanding of cellular processes and drug metabolism. This synergy between different scientific disciplines is essential for translating laboratory discoveries into viable therapeutic options.

In conclusion, (1S)-2-methoxy-1-[1-(2-methylprop-2-en-1-yll)-lH-l , 23-triazol-S -yI] ethanol -l amine represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its exploration as an intermediate in drug synthesis and as a candidate for treating various diseases underscores its importance in modern pharmaceutical research. As further studies continue to uncover new applications for this compound, it is likely to play an increasingly vital role in the development of next-generation therapeutics.